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Compound of Interest

Compound Name: Vevorisertib trihydrochloride

Cat. No.: B10828103 Get Quote

Vevorisertib Trihydrochloride Technical Support
Center
This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility of Vevorisertib trihydrochloride in common laboratory solvents,

along with troubleshooting advice and protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Vevorisertib
trihydrochloride in DMSO and PBS?
The solubility of Vevorisertib trihydrochloride varies significantly between organic solvents

like DMSO and aqueous solutions like PBS.

DMSO: Vevorisertib trihydrochloride is highly soluble in fresh, anhydrous DMSO, reaching

concentrations up to 100 mg/mL.[1][2]

PBS (Phosphate-Buffered Saline): Direct solubility in aqueous buffers like PBS is limited.

While some sources report water solubility as high as 25-100 mg/mL (potentially with

heating), for most cell-based assays, it is standard practice to first prepare a concentrated

stock solution in DMSO and then dilute it to the final working concentration in your aqueous

experimental medium, such as PBS or cell culture media.[1][2][3]
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Data Summary: Solubility of Vevorisertib Trihydrochloride

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 mg/mL 143.65 mM

Use fresh, anhydrous

DMSO as absorbed

moisture can reduce

solubility.[1]

Water 25 - 100 mg/mL 35.91 - 143.65 mM

May require

ultrasonication and

heating to 60°C to

achieve higher

concentrations.[1][2]

[3]

Ethanol Insoluble Insoluble
Not a recommended

solvent.[1][2]

Troubleshooting Guide
Q2: My Vevorisertib trihydrochloride is not fully
dissolving or is precipitating out of solution. What
should I do?
Precipitation can occur, especially when diluting a DMSO stock into an aqueous buffer. Here

are several steps to address this issue.

Troubleshooting Steps:

Ensure High-Quality Solvent: For DMSO stock solutions, always use fresh, anhydrous (low

water content) DMSO.[1]

Gentle Warming: Gently warm the solution to 37°C. This can help increase the solubility of

the compound.[4]
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Sonication: If warming is insufficient, use a sonicator bath to break up particles and aid

dissolution.[3][5]

Vortexing: Ensure the solution is mixed thoroughly by vortexing.

Lower the Final Concentration: If precipitation occurs in your final aqueous solution, the

concentration may be too high for its aqueous solubility limit. Try preparing a more dilute

working solution from your DMSO stock.

Prepare Freshly: It is recommended that aqueous working solutions are prepared fresh for

each experiment and used the same day to avoid precipitation over time.[3]

Below is a workflow to guide you through troubleshooting solubility issues.
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Start: Compound Precipitation Observed

Is DMSO stock solution clear?

Use fresh, anhydrous DMSO
and vortex thoroughly.

No

Is precipitation in the
final aqueous solution?

Yes

Gently warm (37°C)
and/or sonicate the solution.

Lower the final working concentration.
Prepare a more dilute solution.

Yes

Solution is Ready for Use

No

Prepare aqueous solution fresh
before each experiment.

Click to download full resolution via product page

Troubleshooting workflow for solubility issues.

Q3: How should I prepare a stock solution of
Vevorisertib trihydrochloride and dilute it for cell culture
experiments?
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Follow this protocol for reliable and reproducible results.

Experimental Protocols
Protocol: Preparation of a Vevorisertib Trihydrochloride Stock Solution and Working

Solutions

Objective: To prepare a 10 mM stock solution in DMSO and subsequently dilute it to a 10 µM

working solution in PBS.

Materials:

Vevorisertib trihydrochloride (MW: 696.11 g/mol )

Anhydrous DMSO

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes

Calibrated pipettes

Methodology:

Part 1: Preparing a 10 mM DMSO Stock Solution

Calculation: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass = 10 mmol/L * 0.001 L * 696.11 g/mol = 6.96 mg

Weighing: Carefully weigh out approximately 6.96 mg of Vevorisertib trihydrochloride
powder and place it into a sterile microcentrifuge tube.

Dissolution: Add 1 mL of fresh, anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. If needed, gently warm the tube or place it in a sonicator bath to aid dissolution.[3]
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Verification: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Part 2: Preparing a 10 µM Working Solution in PBS

Serial Dilution (Recommended): To avoid pipetting very small volumes, perform a serial

dilution.

Step A (Intermediate Dilution): Pipette 10 µL of the 10 mM DMSO stock solution into 990

µL of PBS in a fresh tube. This creates a 1:100 dilution, resulting in a 100 µM intermediate

solution. Vortex gently to mix.

Step B (Final Dilution): Pipette 100 µL of the 100 µM intermediate solution into 900 µL of

PBS. This creates a 1:10 dilution, resulting in your final 10 µM working solution.

Mixing: Mix thoroughly by gentle inversion or vortexing. The final concentration of DMSO in

this working solution will be 0.1%, which is generally well-tolerated by most cell lines.

Usage: Use the freshly prepared working solution for your experiment immediately. Do not

store diluted aqueous solutions.[3]
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Part 1: Stock Solution (DMSO)

Part 2: Working Solution (PBS)

Weigh 6.96 mg
Vevorisertib HCl

Add 1 mL
Anhydrous DMSO

Vortex / Sonicate
until dissolved

Result: 1 mL of
10 mM Stock Solution

Dilute 1:100
(10 µL Stock in 990 µL PBS)

100 µM Intermediate Solution

Dilute 1:10
(100 µL Intermediate in 900 µL PBS)

Result: 1 mL of
10 µM Working Solution

Click to download full resolution via product page

Workflow for preparing stock and working solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10828103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: How should I store Vevorisertib trihydrochloride
powder and its DMSO stock solution?
Proper storage is critical to maintaining the stability and activity of the compound.

Powder: The solid powder should be stored at -20°C for up to 3 years.[1]

DMSO Stock Solution: Aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[1][3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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